4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide

• IUPAC Name: 4-[(5-chloro-2-methoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C14H13ClN2O4S/c1-21-12-7-4-10(15)8-13(12)22(19,20)17-11-5-2-9(3-6-11)14(16)18/h2-8,17H,1H3,(H2,16,18)
• InChI Key: UNWNECRGYKVGGZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)S(=O)(=O)NC2=CC=C(C=C2)C(=O)N
• Molecular Formula: C14H13ClN2O4S
• Molecular Weight: 340.8 g/mol

Description

4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide, also known as CB-839, is a potent and selective inhibitor of glutaminase, an enzyme that catalyzes the conversion of glutamine to glutamate. This compound has gained attention in the scientific community due to its potential therapeutic applications in cancer treatment.

Mechanism of Action

4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide selectively targets glutaminase, an enzyme that is upregulated in many cancer cells. Glutaminase catalyzes the conversion of glutamine to glutamate, which is then used by cancer cells to produce energy and biomolecules. By inhibiting glutaminase, 4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide reduces the availability of glutamate and other metabolites that are essential for cancer cell growth and survival.
Biochemical and Physiological Effects:
4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide has been shown to induce metabolic changes in cancer cells, including a decrease in the levels of glutamate, alpha-ketoglutarate, and other metabolites that are involved in glutamine metabolism. These changes lead to a reduction in cancer cell proliferation and an increase in cell death. 4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide has also been shown to reduce the growth of tumors in animal models of cancer.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide is its selectivity for glutaminase, which reduces the risk of off-target effects. However, 4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide has limited solubility in water, which can make it difficult to work with in some experiments. In addition, the effects of 4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide on normal cells and tissues are not well understood, which could limit its clinical applications.

Future Directions

4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide has shown promise as a cancer therapy in preclinical studies, and several clinical trials are currently underway to evaluate its safety and efficacy in humans. Future research could focus on identifying biomarkers that predict the response to 4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide and on developing combination therapies that enhance its anti-cancer effects. In addition, further studies are needed to understand the long-term effects of 4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide on normal cells and tissues.

Scientific Research Applications

4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide has been extensively studied in preclinical models of cancer, including breast, lung, and pancreatic cancers. It has been shown to inhibit the growth and proliferation of cancer cells by reducing their dependence on glutamine metabolism. 4-{[(5-chloro-2-methoxyphenyl)sulfonyl]amino}benzamide has also been shown to enhance the efficacy of other cancer therapies, such as chemotherapy and radiation therapy.